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Compound of Interest

Compound Name: 2-Aminothiophenol

Cat. No.: B119425 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 2-Aminothiophenol, tailored for researchers, scientists, and drug development

professionals. Following these procedural steps is critical for ensuring laboratory safety.

Hazard Summary
2-Aminothiophenol is a hazardous chemical that poses several risks. It is classified as a

corrosive substance that can cause severe skin burns and eye damage.[1][2][3] It is also

harmful if swallowed.[2][4] The substance is known to be toxic to aquatic life with long-lasting

effects.[2] It is a combustible liquid and may form explosive mixtures with air upon intense

heating.[3][4] In case of a fire, thermal decomposition can lead to the release of irritating gases

and toxic fumes, including nitrogen oxides, carbon monoxide, carbon dioxide, and sulfur

oxides.[4][5]

Physical and Chemical Properties
A summary of key quantitative data for 2-Aminothiophenol is provided below for easy

reference.
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Property Value Source

Synonyms
2-Aminobenzenethiol, 2-

Mercaptoaniline
[4][5]

Molecular Formula C6H7NS [1][5]

Molecular Weight 125.19 g/mol [1][5]

Appearance Clear yellow to amber liquid [1][6]

Melting Point 16-26 °C (61-79 °F) [5][7]

Boiling Point 234 °C (453 °F) at 760 mmHg [5]

Flash Point 79 °C (174.2 °F) [5][7]

Density 1.17 g/mL at 25 °C [1][7]

Storage Class
8A - Combustible, corrosive

hazardous materials
[3][7]

Operational Plan: Handling and Disposal
A systematic approach is crucial when working with 2-Aminothiophenol. The following

sections provide a step-by-step guide from preparation to disposal.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the first line of defense against exposure.

Eye and Face Protection: Wear tightly fitting safety goggles conforming to EN166 (EU) or

NIOSH (US) standards.[5][6] A faceshield (minimum 8 inches) is also recommended for

maximum protection.[2]

Skin Protection: Chemical-impermeable gloves must be worn.[6] Always inspect gloves

before use and use a proper removal technique to avoid skin contact.[2] Wear appropriate

protective clothing, such as a fire/flame resistant and impervious lab coat, to prevent skin

exposure.[5][6]
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Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face

respirator with a suitable filter (e.g., type ABEK, EN14387) is necessary.[6][7] A respiratory

protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements

must be followed.[5]

Footwear: Closed-toed shoes are mandatory. For spills or large-scale work, chemical-

resistant boots with a steel toe and shank are recommended.[8]

Safe Handling Procedures
Adherence to safe handling practices in a controlled environment is essential.

Ventilation: Always handle 2-Aminothiophenol in a well-ventilated area or under a chemical

fume hood.[4][5]

Inert Atmosphere: This chemical is air-sensitive.[5] It is recommended to handle and store it

under an inert atmosphere.[4][5]

Avoiding Contamination: Do not breathe vapors or mists.[2][5] Avoid contact with eyes, skin,

and clothing.[5][6] After handling, wash hands thoroughly.[2][3]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other

sources of ignition.[2][5] Use non-sparking tools to prevent fire caused by electrostatic

discharge.[5][6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area designated

as a corrosives area.[4][5][6] Keep away from incompatible materials such as strong

oxidizing agents, acids, acid anhydrides, and acid chlorides.[4]

Emergency Procedures
Immediate and appropriate action is critical in an emergency.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[4] Remove contact lenses if present and easy to do.[2] Seek immediate medical

attention.[4]
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Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing all contaminated clothing and shoes.[5] Seek immediate medical attention.[5]

Inhalation: Move the person to fresh air.[2] If breathing is difficult, give oxygen.[5] If the

person is not breathing, give artificial respiration, but do not use mouth-to-mouth

resuscitation.[4][5] Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting.[2] If the victim is conscious and alert, rinse their mouth

with water and give 2-4 cupfuls of milk or water.[2][5] Never give anything by mouth to an

unconscious person.[5] Call a physician or Poison Control Center immediately.[6]

Spills: Evacuate personnel to a safe area.[6] Remove all sources of ignition.[5] Absorb the

spill with inert material (e.g., sand, earth, vermiculite) and place it in a suitable, closed

container for disposal.[5] Use spark-proof tools and ensure adequate ventilation.[5] Do not

let the chemical enter drains.[6]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and

consult state and local regulations.[5]

Disposal Method: The material can be disposed of by a licensed chemical destruction plant

or through controlled incineration with flue gas scrubbing.[6] Do not discharge into sewer

systems or contaminate water, foodstuffs, or feed.[6]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[6] Alternatively, puncture the packaging to make it unusable and

dispose of it in a sanitary landfill.[6] Dispose of contaminated gloves and clothing as unused

product.[2]

Workflow Visualization
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The following diagram illustrates the logical workflow for the safe handling of 2-
Aminothiophenol, from preparation to waste disposal.
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Caption: Workflow for the safe handling of 2-Aminothiophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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